Cas no 2383066-83-7 (Methyl2,6-dibromo-3-methoxy-benzoate)

• Product Name: Methyl2,6-dibromo-3-methoxy-benzoate
• CAS No: 2383066-83-7
• MF: C₉H₈Br₂O₃
• MW: 323.966021537781
• CID: 5079575
• Update Time: 2026-03-01

Methyl2,6-dibromo-3-methoxy-benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl2,6-dibromo-3-methoxy-benzoate
• Methyl 2,6-dibromo-3-methoxybenzoate

• Inchi： 1S/C9H8Br2O3/c1-13-6-4-3-5(10)7(8(6)11)9(12)14-2/h3-4H,1-2H3
• InChI Key： NNRRKNHXFLFHQP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(=O)OC)Br)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5

Additional information on Methyl2,6-dibromo-3-methoxy-benzoate

Methyl 2,6-dibromo-3-methoxy-benzoate (CAS No. 2383066-83-7): A Comprehensive Overview

Methyl 2,6-dibromo-3-methoxy-benzoate, identified by its CAS number 2383066-83-7, is a significant compound in the realm of chemical and pharmaceutical research. This organic molecule, featuring a benzoate core with bromine and methoxy substituents, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of Methyl 2,6-dibromo-3-methoxy-benzoate consists of a benzene ring substituted with two bromine atoms at the 2 and 6 positions, and a methoxy group at the 3 position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for further investigation in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in halogenated aromatic compounds due to their versatile reactivity and biological activity. The presence of bromine atoms in Methyl 2,6-dibromo-3-methoxy-benzoate enhances its potential as a building block for more complex molecules. Researchers have been exploring its utility in the synthesis of novel agrochemicals, pharmaceuticals, and materials science applications.

One of the most compelling aspects of Methyl 2,6-dibromo-3-methoxy-benzoate is its role as an intermediate in the synthesis of various bioactive compounds. For instance, studies have demonstrated its effectiveness in the preparation of brominated heterocycles, which are known for their antimicrobial and anti-inflammatory properties. The methoxy group on the benzene ring further enhances its reactivity, allowing for selective functionalization at different positions.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in drug development. Methyl 2,6-dibromo-3-methoxy-benzoate has been investigated as a potential precursor for small-molecule drugs targeting neurological disorders. Its brominated aromatic core can be modified to produce derivatives with enhanced binding affinity to specific biological targets, making it a promising candidate for further pharmacological exploration.

The compound's unique electronic properties also make it interesting for materials science applications. Researchers have been exploring its potential use in organic electronics, where halogenated aromatic compounds can contribute to the development of more efficient light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The bromine atoms can influence charge transport properties, making Methyl 2,6-dibromo-3-methoxy-benzoate a valuable component in these advanced materials.

In addition to its synthetic utility, Methyl 2,6-dibromo-3-methoxy-benzoate has shown promise in environmental chemistry research. Its stability under various conditions makes it suitable for studying degradation pathways and environmental persistence. Understanding how such compounds interact with ecosystems is crucial for developing sustainable chemical practices and minimizing environmental impact.

The pharmaceutical industry has also been keen on exploring the therapeutic potential of Methyl 2,6-dibromo-3-methoxy-benzoate. Preclinical studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in cancer progression. By modifying its structure further, scientists aim to develop novel inhibitors that could serve as alternatives to existing treatments.

Another area where this compound has found application is in the synthesis of dyes and pigments. The presence of bromine atoms enhances the colorfastness and stability of organic dyes, making Methyl 2,6-dibromo-3-methoxy-benzoate a valuable intermediate in this field. Researchers are exploring ways to optimize its use in producing high-performance dyes for textiles, coatings, and other industrial applications.

The versatility of Methyl 2,6-dibromo-3-methoxy-benzoate extends to agrochemicals as well. Its structural features make it a suitable candidate for developing new pesticides and herbicides. By leveraging its reactivity and biological activity, scientists aim to create more effective agrochemicals that can help meet the growing demand for food production while minimizing environmental harm.

In conclusion, Methyl 2,6-dibromo-3-methoxy-benzoate (CAS No. 2383066-83-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural properties and reactivity make it a valuable tool for synthetic chemists, pharmacologists, materials scientists, and environmental researchers. As ongoing research continues to uncover new applications for this compound, it is likely to remain a key player in advancing chemical innovation and addressing global challenges.